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For Researchers, Scientists, and Drug Development Professionals

Introduction
Malantide is a synthetic tetradecapeptide derived from the phosphorylation site of the β-

subunit of phosphorylase kinase. Its high specificity as a substrate for several key protein

kinases makes it an invaluable tool in kinase activity assays, which are fundamental to signal

transduction research and drug discovery. Malantide is a highly specific substrate for cAMP-

dependent Protein Kinase A (PKA) and also serves as an efficient substrate for Protein Kinase

C (PKC) and cGMP-dependent Protein Kinase (PKG). This document provides detailed

protocols for utilizing Malantide in various kinase assay formats, including radioactive,

fluorescence polarization, and mass spectrometry-based methods.

Malantide Peptide Sequence: H-Arg-Thr-Lys-Arg-Ser-Gly-Ser-Val-Tyr-Glu-Pro-Leu-Lys-Ile-OH

Kinase Substrate Specificity and Kinetic Parameters
Malantide's utility is underscored by its distinct kinetic parameters for different kinases,

allowing for specific and sensitive activity measurements.
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Kinase Michaelis Constant (Km) Maximum Velocity (Vmax)

Protein Kinase A (PKA) 15 µM 23.8 units/mg

Protein Kinase C (PKC) 16 µM Not Reported

Protein Kinase G (PKG) 233 µM 6.6 units/mg

Signaling Pathways
Understanding the context in which these kinases operate is crucial for interpreting assay

results. Below are simplified diagrams of the signaling pathways involving PKA, PKC, and

PKG.
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Figure 1: Simplified PKA signaling pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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